Cas no 172529-93-0 (Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate)

• Product Name: Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate
• CAS No: 172529-93-0
• MF: C₁₂H₁₄ClN₅O₄
• MW: 327.723660945892
• CID: 65917
• PubChem ID: 9949313
• Update Time: 2025-06-07

Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate
• [2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propanedioic acid dimethyl ester
• dimethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]propanedioate
• DIMETHYL [2-(2-AMINO-6-CHLORO-9H-PURIN-9-YL)ETHYL]MALONATE
• dimethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]malonate
• Dimethyl [2-(2-amino-6-chloro-9H-purin-9-yl)ethyl]propanedioate
• AMY377
• Dimethyl-2-[2-amino-6-chloropurine-9-yl)ethyl]malonate
• SCHEMBL4950742
• 172529-93-0
• EC 605-637-3
• 1,3-dimethyl 2-[2-(2-amino-6-chloro-9H-purin-9-yl)ethyl]propanedioate
• BCP11982
• dimethyl 2-(2-amino-6-chloro-9H-purin-9-yl)ethylmalonate
• Dimethyl2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate
• DIMETHYL-2-[2-AMINO-6-CHLOROPURINE-9-YL)ETHYL] MALONATE
• FT-0701259
• 1,3-Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)propanedioate
• NS00006167
• DTXSID90433242

• Inchi： 1S/C12H14ClN5O4/c1-21-10(19)6(11(20)22-2)3-4-18-5-15-7-8(13)16-12(14)17-9(7)18/h5-6H,3-4H2,1-2H3,(H2,14,16,17)
• InChI Key： SALNWJHEVGXTER-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(N)=N1)N(C=N2)CCC(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 327.07300
• Monoisotopic Mass: 327.0734316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9

Experimental Properties

• Density: 1.59
• Melting Point: 115-116 ºC
• PSA: 122.22000
• LogP: 0.99540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate

Dimethyl 2-(2-(2-Amino-6-Chloro-9H-Purin-9-yl)ethyl)malonate (CAS No. 172529-93-0): An Overview

Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate (CAS No. 172529-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine, a fundamental building block of nucleic acids, and has been explored for its potential therapeutic applications, particularly in the treatment of various diseases.

The structure of Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate is characterized by a central purine core substituted with a chloro group at the 6-position and an amino group at the 2-position. The malonate moiety, attached to the ethyl chain, further enhances the compound's chemical versatility and biological activity. This unique structural arrangement confers the molecule with specific pharmacological properties, making it a valuable candidate for drug development.

Recent research has focused on the potential of Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate as an antiviral agent. Studies have shown that this compound exhibits significant activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes, such as DNA polymerase and reverse transcriptase.

In addition to its antiviral properties, Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate has also been investigated for its antiproliferative effects. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative activity is thought to be mediated by the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate have also been studied to assess its suitability for therapeutic use. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for an effective drug candidate.

To further understand the biological mechanisms underlying the therapeutic effects of Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate, several in vitro and in vivo models have been employed. These studies have provided insights into the compound's interactions with cellular targets and its impact on signaling pathways involved in disease progression. For instance, it has been shown to modulate the expression of genes associated with inflammation and immune response, suggesting potential applications in autoimmune disorders.

The safety profile of Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate is another critical aspect that has been extensively evaluated. Toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully characterize its long-term safety and potential side effects in humans.

In conclusion, Dimethyl 2-(2-(2-amino-6-chloro-9H-purin-9-yl)ethyl)malonate (CAS No. 172529-93-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical applications. Continued research and clinical trials will be essential to fully realize its therapeutic benefits and ensure its safe and effective use in clinical settings.